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Compound of Interest

Compound Name: Allyl phenyl sulfide

Cat. No.: B1266259 Get Quote

For researchers, scientists, and professionals in drug development, Allyl Phenyl Sulfide (CAS

No. 5296-64-0) is a readily accessible organosulfur compound. This guide provides a

comprehensive overview of its commercial availability, key technical data, and relevant

experimental protocols.

Commercial Suppliers
Allyl phenyl sulfide is available from a variety of chemical suppliers, ensuring a stable supply

for research and development purposes. Key vendors include:

Thermo Scientific Chemicals (Fisher Scientific): Offers the compound with a purity of 97%.[1]

[2]

Santa Cruz Biotechnology: Provides Allyl Phenyl Sulfide for proteomics research.[3][4]

Sigma-Aldrich (AldrichCPR): Lists the compound, noting that it is supplied for early discovery

research and that the buyer is responsible for confirming its purity.[5][6]

Tokyo Chemical Industry (TCI): Supplies Allyl Phenyl Sulfide with a purity of greater than

98.0% as determined by gas chromatography.[7][8][9]

Oakwood Chemical: Lists the compound with its key identifiers.[2]

CP Lab Safety: Offers the product with a minimum purity of 97% (GC).[10][11]
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Robinson Brothers: A UK-based supplier.[12]

pH Scientific: A supplier based in New Zealand.[13]

BLD Pharm: Another commercial source for this chemical.[14]

Alfa Chemistry: Provides the compound for research use.[15]

Physicochemical Properties
A summary of the key quantitative data for Allyl Phenyl Sulfide is presented in the table

below. These values are compiled from various supplier and chemical database sources.

Property Value Source(s)

CAS Number 5296-64-0
[2][3][4][6][7][8][9][10][11][15]

[16][17]

Molecular Formula C₉H₁₀S [2][3][4][8][10][11][16][17]

Molecular Weight 150.24 g/mol [2][3][4][6][8][10][11][16][17]

Appearance
Colorless to almost colorless

clear liquid
[1][7][8][9]

Purity ≥97% (GC) [1][2][10][11]

Boiling Point 223-225 °C [1][2][3][12][15]

Melting Point -48 to -46.5 °C [1][3]

Density 1.024 g/mL at 20 °C [1][2][3][12]

Refractive Index 1.572 - 1.574 (at 20 °C) [1][2][3][9]

Flash Point >98 °C [1][2][3][9]

Solubility

Insoluble in water. Soluble in

alcohol, chloroform, ether, and

carbon tetrachloride.

[18]
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Based on the available Safety Data Sheets (SDS), Allyl Phenyl Sulfide is considered

hazardous.[5] It is harmful if swallowed, in contact with skin, or if inhaled.[5][10] Appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical.[10] All work should be conducted in a well-ventilated fume hood.

[12]

Experimental Protocols
While specific protocols for the application of Allyl Phenyl Sulfide in drug development are

proprietary and context-dependent, a general laboratory-scale synthesis and purification

procedure is outlined below. This protocol is based on established chemical literature.

Synthesis of Allyl Phenyl Sulfide
Objective: To synthesize Allyl Phenyl Sulfide from Thiophenol and Allyl Bromide.

Materials:

Thiophenol

Sodium Hydroxide (NaOH)

Allyl Bromide

Ethanol

Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Preparation of Sodium Thiophenoxide: In a round-bottom flask, dissolve thiophenol in

ethanol. To this solution, add an equimolar amount of sodium hydroxide solution to form
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sodium thiophenoxide.

Alkylation: To the solution of sodium thiophenoxide, add a slight molar excess (e.g., 1.1

equivalents) of allyl bromide dropwise at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous

solution of sodium bicarbonate.[14] Extract the mixture with diethyl ether.

Purification: Wash the combined organic layers with water and then with brine. Dry the

organic layer over anhydrous magnesium sulfate or sodium sulfate.[14] Filter off the drying

agent and concentrate the organic solvent under reduced pressure using a rotary

evaporator.

Final Purification: The crude product can be further purified by fractional distillation under

vacuum to yield pure Allyl Phenyl Sulfide.[1][12]
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Caption: Workflow for the synthesis and purification of Allyl phenyl sulfide.
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Applications in Research and Drug Development
Organosulfur compounds, including allyl sulfides, are of significant interest in medicinal

chemistry. While specific signaling pathways for Allyl Phenyl Sulfide are not extensively

detailed in publicly available literature, related compounds have been studied for their

biological activities. For instance, diallyl sulfide has been investigated for its effects on

antioxidant enzyme expression through the activation of the ERK/p38 signaling pathway.[19]

Natural organosulfur compounds are also known to have chemopreventive effects and can

induce apoptosis in tumor cells.[20] The development of hybrid drugs that can co-deliver

hydrogen sulfide (H₂S) with other therapeutic agents is an emerging area of research.[21]

Given these trends, Allyl Phenyl Sulfide serves as a valuable building block and research tool

for the development of novel therapeutic agents.
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Caption: A logical workflow for utilizing Allyl phenyl sulfide in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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